Cas no 63494-84-8 (N'-(1E)-2-Methylpropylidenebenzohydrazide)
N'-(1E)-2-Methylpropylidenebenzohydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-(2-methylpropylidene)hydrazide
- (isobutylidene)benzohydrazide
- N'-[(1E)-2-METHYLPROPYLIDENE]BENZOHYDRAZIDE
- N'-(1E)-2-Methylpropylidenebenzohydrazide
-
- MDL: MFCD00461863
- SMILES: O=C(N/N=C/C(C)C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 190.11072
Experimental Properties
- PSA: 41.46
N'-(1E)-2-Methylpropylidenebenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M342448-10mg |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342448-50mg |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M342448-100mg |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR303918-500mg |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 500mg |
£80.00 | 2024-07-21 | ||
| Apollo Scientific | OR303918-1g |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 1g |
£95.00 | 2024-07-21 | ||
| Apollo Scientific | OR303918-5g |
N'-[(1E)-2-Methylpropylidene]benzohydrazide |
63494-84-8 | 5g |
£200.00 | 2024-07-21 | ||
| abcr | AB338361-500 mg |
N'-[(1E)-2-Methylpropylidene]benzohydrazide, 95%; . |
63494-84-8 | 95% | 500mg |
€132.00 | 2023-04-26 | |
| abcr | AB338361-1 g |
N'-[(1E)-2-Methylpropylidene]benzohydrazide, 95%; . |
63494-84-8 | 95% | 1g |
€187.10 | 2023-04-26 | |
| abcr | AB338361-5 g |
N'-[(1E)-2-Methylpropylidene]benzohydrazide, 95%; . |
63494-84-8 | 95% | 5g |
€478.80 | 2023-04-26 | |
| abcr | AB338361-10 g |
N'-[(1E)-2-Methylpropylidene]benzohydrazide, 95%; . |
63494-84-8 | 95% | 10g |
€769.30 | 2023-04-26 |
N'-(1E)-2-Methylpropylidenebenzohydrazide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on N'-(1E)-2-Methylpropylidenebenzohydrazide
Professional Introduction to N'-(1E)-2-Methylpropylidenebenzohydrazide (CAS No. 63494-84-8)
N'-(1E)-2-Methylpropylidenebenzohydrazide, a compound with the chemical identifier CAS No. 63494-84-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry.
The molecular structure of N'-(1E)-2-Methylpropylidenebenzohydrazide consists of a benzohydrazide moiety linked to an (E)-2-methylpropenyl group. This configuration imparts distinctive reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The benzohydrazide moiety is particularly noteworthy for its role in forming Schiff bases and other heterocyclic compounds, which are widely explored for their therapeutic effects.
In the realm of contemporary research, N'-(1E)-2-Methylpropylidenebenzohydrazide has been investigated for its potential in developing novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, analgesic, and antioxidant properties. The (E)-2-methylpropenyl group, a double-bonded alkene with a methyl substituent, contributes to the compound's ability to interact with biological targets in a specific manner, enhancing its pharmacological relevance.
One of the most compelling aspects of N'-(1E)-2-Methylpropylidenebenzohydrazide is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications to the benzohydrazide moiety have led to the creation of compounds that exhibit greater selectivity and reduced side effects compared to their parent structures.
The synthesis of N'-(1E)-2-Methylpropylidenebenzohydrazide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of benzhydrazide with an appropriate α,β-unsaturated carbonyl compound, followed by functional group transformations to introduce the (E)-2-methylpropenyl moiety. These synthetic pathways are well-documented and have been optimized for high yield and purity, ensuring that researchers can reliably incorporate this compound into their synthetic schemes.
Recent advancements in computational chemistry have further enhanced the understanding of N'-(1E)-2-Methylpropylidenebenzohydrazide's interactions with biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts, enabling researchers to predict the pharmacological properties of new analogs with greater accuracy.
The pharmaceutical industry has taken note of the potential applications of N'-(1E)-2-Methylpropylidenebenzohydrazide in drug development. Several companies are currently exploring its use in creating novel therapeutics for various diseases, including neurodegenerative disorders and chronic inflammatory conditions. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation in clinical settings.
In conclusion, N'-(1E)-2-Methylpropylidenebenzohydrazide (CAS No. 63494-84-8) is a versatile and promising compound with significant implications in pharmaceutical chemistry and drug discovery. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents with improved efficacy and safety profiles. As research continues to uncover its full potential, this compound is poised to play a crucial role in the next generation of medicinal chemistry innovations.
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